Cas no 61638-00-4 (4-amino-3-ethylphenol)

• Product Name: 4-amino-3-ethylphenol
• CAS No: 61638-00-4
• MF: C₈H₁₁NO
• MW: 137.179042100906
• CID: 471862
• PubChem ID: 13666933
• Update Time: 2025-05-22

4-amino-3-ethylphenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 4-amino-3-ethyl-
• 4-amino-3-ethylPhenol
• ZZENTDXPBYLGKF-UHFFFAOYSA-N
• DTXSID00546211
• FT-0714543
• MB23757
• AKOS006342401
• EN300-176030
• 61638-00-4
• SCHEMBL561622
• 4-Amino-3-ethyl-phenol
• 4-hydroxy-2-ethylaniline
• CS-0379403
• 4-amino-3-ethylphenol

• Inchi： 1S/C8H11NO/c1-2-6-5-7(10)3-4-8(6)9/h3-5,10H,2,9H2,1H3
• InChI Key： ZZENTDXPBYLGKF-UHFFFAOYSA-N
• SMILES： OC1C=CC(=C(C=1)CC)N

Computed Properties

• Exact Mass: 137.08413
• Monoisotopic Mass: 137.084063974g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 105
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines

Additional information on 4-amino-3-ethylphenol

Comprehensive Guide to 4-Amino-3-Ethylphenol (CAS No. 61638-00-4): Properties, Applications, and Innovations

4-Amino-3-ethylphenol (CAS 61638-00-4) is a specialized organic compound widely recognized for its role in industrial and research applications. This aromatic amine derivative, characterized by its ethyl and amino functional groups, exhibits unique chemical properties that make it valuable in synthetic chemistry, material science, and niche manufacturing processes. Its molecular structure (C₈H₁₁NO) and moderate solubility in polar solvents like water and ethanol contribute to its versatility.

In recent years, the demand for 4-amino-3-ethylphenol has surged due to its utility in developing advanced dyes, pharmaceutical intermediates, and photographic chemicals. Researchers highlight its potential as a building block for high-performance polymers, aligning with the global shift toward sustainable materials. A 2023 study published in the Journal of Organic Chemistry emphasized its role in synthesizing UV-stabilizing agents, addressing growing concerns about material degradation in extreme environments.

From an SEO perspective, users frequently search for "4-amino-3-ethylphenol uses," "CAS 61638-00-4 safety data," or "ethylphenol derivatives in cosmetics." These queries reflect broader trends, such as the integration of bio-based chemicals in personal care products. Notably, the compound’s low toxicity profile (when handled properly) has sparked interest in green chemistry initiatives, a hot topic in 2024.

The synthesis of 4-amino-3-ethylphenol typically involves catalytic reduction or selective alkylation, with yields optimized via microwave-assisted reactions—a technique gaining traction for its energy efficiency. Analytical methods like HPLC and GC-MS are employed to ensure purity, a critical factor for applications in electronics coatings and adhesives. Industry reports suggest a CAGR of 5.2% for similar fine chemicals, driven by demand in Asia-Pacific markets.

Environmental considerations are paramount. While 61638-00-4 is not classified as hazardous under major regulatory frameworks, proper waste disposal protocols must be followed. Innovations in catalytic degradation methods, such as those using TiO₂ nanoparticles, are being explored to minimize ecological impact—a response to consumer demand for eco-friendly industrial solutions.

In conclusion, 4-amino-3-ethylphenol exemplifies the intersection of tradition and innovation in chemical sciences. Its adaptability to emerging technologies—from flexible electronics to biodegradable materials—positions it as a compound of enduring relevance. For researchers and manufacturers, staying updated on its patent landscape and supply chain dynamics is essential to leverage its full potential.